Cas no 147317-39-3 (1,2-Benzisothiazol-7-ol)

• Product Name: 1,2-Benzisothiazol-7-ol
• CAS No: 147317-39-3
• MF: C₇H₅NOS
• MW: 151.185700178146
• CID: 3771179
• PubChem ID: 19384356
• Update Time: 2025-05-18

1,2-Benzisothiazol-7-ol Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-7-ol
• Benzo[d]isothiazol-7-ol
• 7-hydroxy-1,2-benzisothiazole
• MPDQNUIRWPOQRV-UHFFFAOYSA-N
• SCHEMBL910839
• 5-(Trifluoromethoxy)benzo[d]isothiazole
• 147317-39-3

• Inchi： 1S/C7H5NOS/c9-6-3-1-2-5-4-8-10-7(5)6/h1-4,9H
• InChI Key： MPDQNUIRWPOQRV-UHFFFAOYSA-N
• SMILES： S1C2=C(C=CC=C2O)C=N1

Computed Properties

• Exact Mass: 151.00918496Da
• Monoisotopic Mass: 151.00918496Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.4Ų

Additional information on 1,2-Benzisothiazol-7-ol

Professional Introduction to Compound with CAS No. 147317-39-3 and Product Name: 1,2-Benzisothiazol-7-ol

1,2-Benzisothiazol-7-ol, identified by the Chemical Abstracts Service (CAS) number 147317-39-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the benzisothiazole class, a scaffold that is widely recognized for its versatility in medicinal chemistry. The benzisothiazole core is characterized by a fused ring system consisting of a benzene ring, an isothiazole ring, and an hydroxyl group at the 7-position, which contributes to its distinct chemical reactivity and biological interactions.

The 1,2-Benzisothiazol-7-ol molecule has been extensively studied for its pharmacological properties, particularly in the context of developing novel therapeutic agents. The presence of the hydroxyl group at the 7-position of the benzisothiazole ring enhances its solubility and bioavailability, making it an attractive candidate for further investigation. Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinities and interactions of this compound with various biological targets, providing insights into its potential applications in drug discovery.

One of the most compelling aspects of 1,2-Benzisothiazol-7-ol is its ability to modulate multiple biological pathways simultaneously. Studies have demonstrated that this compound exhibits inhibitory activity against several enzymes and receptors involved in inflammation, pain perception, and neurotransmission. For instance, research indicates that 1,2-Benzisothiazol-7-ol can interact with cyclooxygenase (COX) enzymes, which are key players in the synthesis of prostaglandins—mediators of inflammation and pain. By inhibiting COX activity, this compound may offer a novel approach to developing anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory potential, 1,2-Benzisothiazol-7-ol has shown promise in preclinical studies as a modulator of central nervous system (CNS) functions. The benzisothiazole scaffold is known to interact with various neurotransmitter systems, including serotonin and dopamine pathways. Preliminary findings suggest that this compound may have anxiolytic and antidepressant effects by influencing these neural circuits. The hydroxyl group at the 7-position further enhances its ability to cross the blood-brain barrier, making it a viable candidate for treating neurological disorders.

The synthesis of 1,2-Benzisothiazol-7-ol involves a multi-step process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve cyclization reactions followed by functional group modifications. However, recent innovations in green chemistry have led to the development of more sustainable methods for producing this compound. For example, catalytic hydrogenation techniques have been employed to improve reaction efficiency while minimizing waste generation. These advancements not only make the production process more environmentally friendly but also enhance scalability for industrial applications.

The pharmacokinetic properties of 1,2-Benzisothiazol-7-ol are another area of interest for researchers. Studies have shown that this compound exhibits moderate oral bioavailability and a reasonable half-life in vivo, suggesting its potential for therapeutic use. The molecular structure of 1,2-Benzisothiazol-7-ol, with its hydroxyl group and aromatic rings, influences its metabolic pathways and distribution within the body. Understanding these pharmacokinetic characteristics is crucial for designing effective drug formulations and dosing regimens.

Recent clinical trials have provided valuable insights into the therapeutic potential of derivatives of 1,2-Benzisothiazol-7-ol. While the compound itself has not yet been tested in humans due to regulatory constraints, preclinical data suggest that it could be a valuable lead molecule for further development. Researchers are exploring various modifications to enhance its efficacy and safety profiles before moving into human trials. These modifications include altering substitution patterns on the benzene ring or introducing additional functional groups to improve binding affinity and reduce off-target effects.

The role of 1,2-Benzisothiazol-7-ol in addressing unmet medical needs cannot be overstated. Chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease remain challenging to treat effectively with existing medications. The ability of 1,2-Benzisothiazol-7-ol to modulate multiple inflammatory pathways offers a promising alternative approach. Similarly, neurological disorders like depression and anxiety disorders continue to affect millions worldwide; the potential anxiolytic and antidepressant effects of this compound could provide relief for patients suffering from these conditions.

In conclusion,1,2-Benzisothiazol-7-ol, identified by CAS number 147317-39-3, represents a significant advancement in pharmaceutical research due to its unique chemical structure and multifaceted biological activities. Its potential applications in anti-inflammatory therapy, central nervous system modulation,and beyond make it a compelling candidate for further development. As research continues,1，2-Benzisothiazole - 7 - oland its derivatives are expected to play a crucial role in addressing some of today's most pressing medical challenges.